5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95%

• IUPAC Name: 2-(4-tert-butylphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C17H17FO2/c1-17(2,3)12-6-4-11(5-7-12)14-9-8-13(18)10-15(14)16(19)20/h4-10H,1-3H3,(H,19,20)
• InChI Key: MGJVSGMHTOGBIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)C(=O)O
• Molecular Formula: C17H17FO2
• DSSTOX Substance ID: DTXSID20588077
• Molecular Weight: 272.31 g/mol
• CAS RN: 926203-14-7

Description

5-Fluoro-2-(4-t-butylphenyl)benzoic acid (5F2BPA) is a synthetic organic compound that has been extensively studied in recent years due to its unique properties and potential applications in various scientific fields. 5F2BPA is a fluorinated benzoic acid with a 4-t-butylphenyl group attached to the benzene ring. It is a colorless solid that is soluble in organic solvents and has a melting point of 123-124 °C. 5F2BPA has a wide range of applications in organic synthesis, as a reagent for organic transformations, and as a building block for drug design and development.

Scientific Research Applications

5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% has been used in various scientific research applications, such as in the synthesis of biologically active compounds, in the study of enzyme inhibitors, and as a reagent for organic transformations. It has also been used in the synthesis of novel drugs for the treatment of cancer, HIV, and other diseases. Additionally, 5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% has been used in the synthesis of polymers materials for use in drug delivery systems and other biomedical applications.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed to act as a competitive inhibitor of enzymes, such as those involved in the metabolism of drugs. It has also been shown to inhibit the activity of certain enzymes involved in the biosynthesis of neurotransmitters, such as serotonin and dopamine. Additionally, 5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% has been shown to interact with nucleic acids, such as DNA and RNA, and to inhibit the activity of certain enzymes involved in DNA replication and repair.
Biochemical and Physiological Effects
5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds, which may lead to the development of novel drugs for the treatment of various diseases. Additionally, 5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% has been shown to interact with nucleic acids, such as DNA and RNA, and to inhibit the activity of certain enzymes involved in DNA replication and repair. Furthermore, 5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% has been shown to be involved in the regulation of gene expression, which could have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be used in a variety of reactions. Additionally, it has a wide range of applications in organic synthesis, as a reagent for organic transformations, and as a building block for drug design and development. However, it is also important to note that 5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% is a potentially toxic compound and should be handled with caution.

Future Directions

The potential applications of 5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% are numerous and there are many future directions to explore. For example, further research could be conducted to better understand its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be conducted to explore the potential use of 5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% as a drug or drug delivery system. Finally, further research could be conducted to explore the potential use of 5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% as a building block for the synthesis of novel drugs and other compounds.

Synthesis Methods

5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% can be synthesized from the reaction of 4-t-butylphenol with fluorobenzene in the presence of a strong base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out at elevated temperatures, usually around 150°C, and yields a mixture of 5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95% and other byproducts. The mixture can then be separated and purified using column chromatography to obtain pure 5-Fluoro-2-(4-t-butylphenyl)benzoic acid, 95%.